Cas no 165467-66-3 (2H-3,9a-Epoxy-1-benzoxepin-7,9-diol,2-hexyloctahydro- (9CI))
165467-66-3 structure
Product name:2H-3,9a-Epoxy-1-benzoxepin-7,9-diol,2-hexyloctahydro- (9CI)
CAS No:165467-66-3
MF:C16H28O4
MW:284.391125679016
CID:220498
2H-3,9a-Epoxy-1-benzoxepin-7,9-diol,2-hexyloctahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2H-3,9a-Epoxy-1-benzoxepin-7,9-diol,2-hexyloctahydro- (9CI)
- KoningininC
- 2H-3,9a-Epoxy-1-benzoxepin-7,9-diol, 2-hexyloctahydro- (9CI)
-
- Inchi： 1S/C16H28O4/c1-2-3-4-5-6-13-14-8-7-11-9-12(17)10-15(18)16(11,19-13)20-14/h11-15,17-18H,2-10H2,1H3
- InChI Key： FRNFTGXRZQIQQY-UHFFFAOYSA-N
- SMILES： O1C23OC(CCC2CC(O)CC3O)C1CCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 2.819
2H-3,9a-Epoxy-1-benzoxepin-7,9-diol,2-hexyloctahydro- (9CI) Related Literature
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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